Cas no 20984-33-2 (6-Methylquinolin-8-ol)

6-Methylquinolin-8-ol structure
6-Methylquinolin-8-ol structure
Product Name:6-Methylquinolin-8-ol
CAS No:20984-33-2
MF:C10H9NO
MW:159.184562444687
MDL:MFCD18412519
CID:1094874
Update Time:2025-04-20

6-Methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Methylquinolin-8-ol
    • 6-Methyl-8-quinolinol
    • 8-Quinolinol, 6-methyl-
    • 8-Hydroxy-6-methylquinoline
    • AK149934
    • 6-methyl-oxine
    • FCH1191285
    • AX8287159
    • MDL: MFCD18412519
    • Inchi: 1S/C10H9NO/c1-7-5-8-3-2-4-11-10(8)9(12)6-7/h2-6,12H,1H3
    • InChI Key: AIBOXZCUYYHFTM-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC2=CC=CN=C21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Boiling Point: 328.1±22.0°C at 760 mmHg

6-Methylquinolin-8-ol Security Information

  • Hazard Statement: H302-H315-H319
  • Storage Condition:Inert atmosphere,Room Temperature

6-Methylquinolin-8-ol Pricemore >>

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